Cas no 2006187-35-3 (4,4-difluoro-2-hydroxy-4-phenylbutanoic acid)

• Product Name: 4,4-difluoro-2-hydroxy-4-phenylbutanoic acid
• CAS No: 2006187-35-3
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6326143
• PubChem ID: 165660901
• Update Time: 2025-05-19

4,4-difluoro-2-hydroxy-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2-hydroxy-4-phenylbutanoic acid
• 2006187-35-3
• EN300-1862109

• Inchi： 1S/C10H10F2O3/c11-10(12,6-8(13)9(14)15)7-4-2-1-3-5-7/h1-5,8,13H,6H2,(H,14,15)
• InChI Key： HLJWRQKPDDLVIR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(CC(C(=O)O)O)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 4,4-difluoro-2-hydroxy-4-phenylbutanoic acid

Professional Introduction to 4,4-difluoro-2-hydroxy-4-phenylbutanoic Acid (CAS No. 2006187-35-3)

4,4-difluoro-2-hydroxy-4-phenylbutanoic acid, with the CAS number 2006187-35-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, including fluoro and hydroxyl substituents, holds promise in various applications ranging from drug development to material science. The presence of both fluorine and phenyl groups in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The< strong>fluoromoiety in the molecule is particularly noteworthy, as fluorine atoms are known for their ability to influence the metabolic stability, lipophilicity, and binding affinity of pharmaceutical compounds. In recent years, there has been a surge in research focused on fluorinated derivatives due to their enhanced biological activity and improved pharmacokinetic profiles. The incorporation of fluorine into drug molecules often leads to increased binding affinity to target enzymes and receptors, thereby enhancing therapeutic efficacy. This property makes 4,4-difluoro-2-hydroxy-4-phenylbutanoic acid a compelling subject for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>hydroxyl group in the compound also contributes to its chemical reactivity and potential biological activity. Hydroxyl-functionalized compounds are frequently explored in pharmaceutical research due to their role as key pharmacophores in many bioactive molecules. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for the binding of drugs to biological targets. Additionally, the< strong>phenyl ring present in the molecule adds another layer of complexity, influencing both the electronic properties and steric environment of the compound. The phenyl group is a common structural motif in pharmaceuticals, known for its ability to enhance molecular stability and improve oral bioavailability.

In recent years, 4,4-difluoro-2-hydroxy-4-phenylbutanoic acid has been studied for its potential applications in the development of anti-inflammatory and analgesic agents. The unique combination of fluoro and hydroxyl substituents suggests that this compound may exhibit potent activity against inflammatory pathways. Preliminary studies have indicated that derivatives of this compound may interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The fluoro group's ability to enhance metabolic stability could lead to improved duration of action for such therapeutic agents.

The< strong>phenyl moiety further enhances the potential of this compound as an anti-inflammatory agent by contributing to its binding affinity for specific biological targets. Phenyl derivatives are well-documented for their ability to modulate inflammatory responses through various mechanisms. For instance, some phenyl-containing compounds have been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). This makes 4,4-difluoro-2-hydroxy-4-phenylbutanoic acid a promising candidate for further investigation in the context of chronic inflammatory diseases.

Beyond its potential applications in drug development, 4,4-difluoro-2-hydroxy-4-phenylbutanoic acid may also find utility in material science. Fluorinated compounds are known for their unique electronic properties and are often used in the development of advanced materials such as liquid crystals and organic semiconductors. The presence of both fluoro and hydroxyl groups could make this compound a versatile building block for designing novel materials with tailored properties.

The synthesis of< strong> 4,4-difluoro-2-hydroxy-4-phenylbutanoic acid presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are typically employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the preparation of such intricate molecules.

In conclusion, 4,4-difluoro-2-hydroxy-4-phenylbutanoic acid, with its CAS number 2006187-35-3, represents a fascinating subject of study with significant potential across multiple domains. Its unique structural features make it a valuable candidate for further exploration in pharmaceutical research, particularly in the development of anti-inflammatory agents. Additionally, its potential applications in material science underscore its versatility as a chemical entity. As research continues to uncover new applications for this compound, it is likely that< strong > 4,4-difluoro-2-hydroxy-4-phenylbutanoic acid will play an increasingly important role in both academic and industrial settings.